Cas no 359436-80-9 (3-Mercaptophenylbutyric Acid; Technical Grade (85-90%; Remainder Possibly Dimer))

• Product Name: 3-Mercaptophenylbutyric Acid; Technical Grade (85-90%; Remainder Possibly Dimer)
• CAS No: 359436-80-9
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 825657
• Update Time: 2026-04-29

3-Mercaptophenylbutyric Acid; Technical Grade (85-90%; Remainder Possibly Dimer) Chemical and Physical Properties

Names and Identifiers

• 3-Mercaptophenylbuty
• 3-MERCAPTOPHENYLBUTYRIC ACID
• 4-(3-Sulfanylphenyl)butanoic acid
• 3-Mercapto-benzenebutanoic Acid
• 3-Mercaptophenylbutyric Acid; Technical Grade (85-90%; Remainder Possibly Dimer)

Computed Properties

• Exact Mass: 196.05600

Experimental Properties

• Melting Point: 40-42°C
• Stability/Shelf Life: Moisture and Air Sensitive
• PSA: 76.10000
• LogP: 2.38260

Additional information on 3-Mercaptophenylbutyric Acid; Technical Grade (85-90%; Remainder Possibly Dimer)

3-Mercaptophenylbutyric Acid (CAS No. 359436-80-9): A Comprehensive Overview

3-Mercaptophenylbutyric Acid (CAS No. 359436-80-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as Technical Grade 3-Mercaptophenylbutyric Acid (containing 85-90% purity, with the remainder possibly being a dimer), is characterized by its unique chemical structure and versatile applications. Recent advancements in synthetic methodologies and its integration into drug design have further solidified its importance in contemporary research.

The molecular structure of 3-Mercaptophenylbutyric Acid consists of a phenyl ring substituted with a mercapto (-SH) group and a butyric acid moiety. This combination endows the compound with both aromatic and thiol functionalities, making it highly reactive and amenable to various chemical transformations. The presence of the thiol group facilitates redox reactions, while the carboxylic acid group provides opportunities for esterification and other functional group interconversions. These properties have been leveraged in recent studies to explore its potential as a building block in organic synthesis.

One of the most notable applications of 3-Mercaptophenylbutyric Acid is in the development of bioactive molecules. Researchers have employed this compound as a precursor in the synthesis of peptides, antibiotics, and other therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated its utility in constructing peptidomimetic compounds with enhanced bioavailability and efficacy. The ability to modulate the compound's reactivity through subtle structural modifications has opened new avenues for drug discovery.

In addition to its role in pharmacology, 3-Mercaptophenylbutyric Acid has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its thiol functionality enables click chemistry reactions, which are highly efficient and selective. A recent investigation highlighted its use in creating stimuli-responsive polymers that exhibit reversible changes in properties under specific environmental conditions, such as temperature or pH. These materials hold promise for applications in drug delivery systems and smart textiles.

The synthesis of 3-Mercaptophenylbutyric Acid has also been a focal point of recent research efforts. Traditional methods often involve multi-step procedures with low yields, but innovative approaches leveraging catalytic systems have significantly improved efficiency. For example, a report in *Green Chemistry* described a sustainable route utilizing transition metal catalysts to achieve high yields while minimizing waste generation. Such advancements underscore the growing emphasis on environmentally friendly synthetic strategies.

Despite its widespread use, understanding the complete profile of 3-Mercaptophenylbutyric Acid remains an area of active research. Ongoing studies are investigating its stability under various storage conditions and its compatibility with different solvents and reagents. These insights are critical for optimizing its handling during large-scale production and ensuring consistent product quality.

In conclusion, 3-Mercaptophenylbutyric Acid (CAS No. 359436-80-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in modern chemical research. As scientific understanding continues to evolve, this compound is expected to unlock new possibilities in drug discovery, materials science, and beyond.